Cas no 729598-50-9 (5,7-Dimethylindolin-2-one)

5,7-Dimethylindolin-2-one Properties

Names and Identifiers

• 5,7-Dimethylindolin-2-one
• 2H-Indol-2-one,1,3-dihydro-5,7-dimethyl-
• 5,7-dimethyl-1,3-dihydroindol-2-one
• 5,7-DIMETHYLOXINDOLE
• 5,7-dimethyl-indolin-2-one
• AG-G-87901
• CTK5D7159
• Oxindole,5,7-dimethyl- (4CI)
• SureCN688899
• 1331AC
• AK115283
• 5,7-dimethyl-2,3-dihydro-1H-indol-2-one
• ST24044132
• 5,7-Dimethyl-1,3-dihydro-2H-indol-2-one
• C76321
• DS-4079
• SB64161
• 729598-50-9
• 5 pound not7-Dimethylindolin-2-one
• MFCD09839320
• SCHEMBL688899
• DTXSID60649959
• AKOS000358861
• CS-0153118
• A866170
• +Expand

• MDL： MFCD09839320
• InChIKey： GGSRSTGKSSROFH-UHFFFAOYSA-N
• Inchi： 1S/C10H11NO/c1-6-3-7(2)10-8(4-6)5-9(12)11-10/h3-4H,5H2,1-2H3,(H,11,12)
• SMILES： O=C1C([H])([H])C2=C([H])C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C2N1[H]

Computed Properties

• Exact Mass: 161.084063974g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 161.084063974g/mol
• Heavy Atom Count: 12
• Complexity: 202
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.5
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 29.1

Experimental Properties

• Boiling Point: 314.8±42.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 182.6±12.8 °C
• Color/Form: No data available
• Density: 1.1±0.1 g/cm3